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Compound of Interest

Compound Name:
2-(3-Azidopropoxy)-5-

methoxybenzoic acid

CAS No.: 2096985-69-0

Cat. No.: B1411737

Get Quote

Executive Summary
This application note details a robust, four-step synthetic protocol for the preparation of 2-(3-
Azidopropoxy)-5-methoxybenzoic acid. This compound serves as a critical bifunctional

linker, combining a carboxylic acid moiety for amide coupling (e.g., to amines or proteins) and

an alkyl azide handle for bioorthogonal "Click" chemistry (CuAAC or SPAAC).[1]

The synthesis strategy is designed to maximize regioselectivity and safety. By protecting the

carboxylic acid as a methyl ester prior to alkylation, we eliminate the formation of ester

byproducts. The use of a stepwise alkylation-azidation sequence using 1,3-dibromopropane

allows for the handling of stable intermediates rather than volatile, low-molecular-weight

organic azides.[1]

Retrosynthetic Analysis & Strategy
The target molecule is disconnected at the ether linkage and the azide functionality.
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Strategic Disconnection: The ether bond at the C2 position is formed via a Williamson ether

synthesis.

Protection Strategy: The carboxylic acid at C1 is protected as a methyl ester to differentiate

the nucleophilicity of the phenolate oxygen from the carboxylate, ensuring exclusive O-

alkylation at the phenol.[1]

Functionalization: The azide group is introduced via nucleophilic substitution (

) of a terminal bromide using sodium azide.

Reaction Scheme Visualization
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Figure 1: Stepwise synthetic pathway from 5-methoxysalicylic acid to the target azide linker.

Safety & Hazard Assessment
Sodium Azide (

): Highly toxic and potentially explosive. Avoid contact with acids (forms hydrazoic acid,

) and heavy metals (forms unstable metal azides). Reactions should be performed behind a
blast shield.

Alkyl Azides: Organic azides with a

ratio

are considered explosive hazards. The target molecule (

) has a ratio of
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, placing it well within the safe stability range. However, avoid concentrating reaction
mixtures to dryness at high temperatures.[1]

1,3-Dibromopropane: Toxic alkylating agent.[1] Handle in a fume hood.

Detailed Experimental Protocols
Step 1: Methyl Ester Protection
Objective: Convert 5-methoxysalicylic acid to methyl 5-methoxysalicylate to prevent side

reactions during alkylation.[1]

Reagents:

Reagent Equiv. Role

5-Methoxysalicylic acid 1.0 Starting Material

Methanol (MeOH) Solvent (0.5 M) Solvent/Reactant

| Sulfuric Acid (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-

star-inserted">

) | 0.5 | Catalyst |[1]

Protocol:

Dissolve 5-methoxysalicylic acid (10.0 g, 59.5 mmol) in anhydrous MeOH (120 mL) in a

round-bottom flask.

Slowly add concentrated

(1.6 mL) dropwise with stirring.

Heat the mixture to reflux (65°C) for 8–12 hours. Monitor by TLC (Hexane:EtOAc 3:1) for

disappearance of the acid.

Cool to room temperature (RT) and concentrate under reduced pressure to ~20% volume.

Dilute with EtOAc (150 mL) and wash with saturated
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(2 x 50 mL) and brine (50 mL).

Dry over

, filter, and concentrate.

Yield: ~90-95% (Off-white solid). Use directly in Step 2.

Step 2: Williamson Ether Synthesis (Alkylation)
Objective: Install the propyl linker using excess dibromide to minimize dimerization.

Reagents:

Reagent Equiv. Role

Methyl 5-
methoxysalicylate

1.0 Substrate

1,3-Dibromopropane 4.0 Electrophile

| Potassium Carbonate (

) | 2.5 | Base | | Acetone | Solvent (0.2 M) | Solvent |[1]

Protocol:

Dissolve Methyl 5-methoxysalicylate (9.0 g, 49.4 mmol) in reagent-grade Acetone (250 mL).

[2]

Add finely ground anhydrous

(17.1 g, 123.5 mmol).

Add 1,3-dibromopropane (20 mL, ~197 mmol). Note: Excess is crucial to prevent the phenol

from reacting with both ends of the linker.

Heat to reflux (56°C) with vigorous stirring for 12–16 hours.

Cool to RT and filter off the inorganic salts. Rinse the cake with acetone.
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Concentrate the filtrate.[3] The residue will contain the product and excess dibromide.

Purification: Silica gel chromatography (Gradient: 0% to 20% EtOAc in Hexanes). The

excess 1,3-dibromopropane elutes first, followed by the product.[1]

Product: Methyl 2-(3-bromopropoxy)-5-methoxybenzoate.

Yield: ~75-85% (Clear oil or low-melting solid).[1]

Step 3: Azide Displacement
Objective: Convert the terminal bromide to an azide.

Reagents:

Reagent Equiv. Role

Bromo-ester intermediate 1.0 Substrate

| Sodium Azide (

) | 1.5 | Nucleophile | | DMF | Solvent (0.3 M) | Polar Aprotic Solvent |[1]

Protocol:

Dissolve Methyl 2-(3-bromopropoxy)-5-methoxybenzoate (10.0 g, 33.0 mmol) in anhydrous

DMF (110 mL).

Add

(3.2 g, 49.5 mmol) in one portion. Caution: Use a plastic spatula.

Heat to 60°C for 4 hours.

Cool to RT. Pour the reaction mixture into water (400 mL) and extract with

or EtOAc (3 x 100 mL).

Wash the combined organics with water (2 x 100 mL) and brine (100 mL) to remove DMF.
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Dry over

and concentrate.

Yield: ~90-95%. The product is usually pure enough for hydrolysis.

IR Check: Look for strong azide stretch at ~2100

.

Step 4: Saponification (Hydrolysis)
Objective: Deprotect the methyl ester to yield the final free acid.

Reagents:

Reagent Equiv. Role

Azido-ester intermediate 1.0 Substrate

| Lithium Hydroxide (

) | 2.5 | Base | | THF / Water | 3:1 Ratio | Solvent System |[1]

Protocol:

Dissolve the azido-ester (8.0 g, 30.1 mmol) in THF (90 mL).

Add a solution of

(3.16 g, 75.4 mmol) in Water (30 mL).

Stir vigorously at Room Temperature for 3–6 hours. Monitor by TLC (disappearance of

ester).[2][3]

Acidify the mixture to pH ~2 using 1M HCl.

Extract with EtOAc (3 x 50 mL).
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Wash combined organics with brine, dry over

, and concentrate.

Recrystallization: If necessary, recrystallize from EtOAc/Hexane.

Final Product: 2-(3-Azidopropoxy)-5-methoxybenzoic acid.

Quality Control & Characterization
Expected Analytical Data

Physical State: White to off-white solid.[1]

Mass Spectrometry (ESI):

calculated for

: 250.08; Found: 250.1.

IR Spectroscopy:

Azide (

): Strong peak at ~2100–2110

.

Carboxylic Acid (

): ~1680–1700

.

NMR (400 MHz,

):

10.5–11.0 (br s, 1H, COOH)[1]

7.55 (d, 1H, Ar-H, C6)[1]
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7.05 (dd, 1H, Ar-H, C4)[1]

6.95 (d, 1H, Ar-H, C3)[1]

4.15 (t, 2H,

)[1]

3.80 (s, 3H,

)[1]

3.55 (t, 2H,

)[1]

2.10 (m, 2H,

)[1]

Process Workflow Diagram
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Start: 5-Methoxysalicylic Acid

1. Esterification
(MeOH/H2SO4, Reflux)

QC: TLC Check
(Confirm Acid Consumption)

2. Alkylation
(1,3-Dibromopropane, K2CO3)

Pass

Purification: Silica Column
(Remove xs Dibromide)

3. Azidation
(NaN3, DMF, 60°C)

Safety Check: Shielding
(Azide Handling)

4. Hydrolysis
(LiOH, THF/H2O)

Final Product:
2-(3-Azidopropoxy)-5-methoxybenzoic acid
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Figure 2: Operational workflow for the synthesis, including critical quality control and safety

checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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